Cas no 53668-37-4 (N-Cyclohexyl 4-Aminobenzenesulfonamide)

• Product Name: N-Cyclohexyl 4-Aminobenzenesulfonamide
• CAS No: 53668-37-4
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• MDL: MFCD03488727
• CID: 1027601
• PubChem ID: 730226
• Update Time: 2025-10-12

N-Cyclohexyl 4-Aminobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-cyclohexylbenzenesulfonamide
• 4-Amino-N-cyclohexylbenzenesulfomide
• 4-Amino-benzolsulfonyl-cyclohexylamid
• 4-amino-N-cyclohexyl-benzenesulfonamide
• sulfanilic acid cyclohexylamide
• Sulfanilsaeure-cyclohexylamid
• Oprea1_009490
• MFCD03488727
• AKOS000150934
• 4-amino-N-cyclohexylbenzene-1-sulfonamide
• CS-0453454
• Oprea1_721826
• 53668-37-4
• E84084
• TimTec1_002874
• BRD-K66967718-001-01-7
• N-Cyclohexyl 4-aminobenzenesulfonamide
• STK004888
• DTXSID40352611
• AN-329/12896004
• BBL002036
• A870659
• VS-01003
• SCHEMBL4068438
• HMS1542C14
• ALBB-000045
• N-Cyclohexyl 4-Aminobenzenesulfonamide

• MDL： MFCD03488727
• Inchi： 1S/C12H18N2O2S/c13-10-6-8-12(9-7-10)17(15,16)14-11-4-2-1-3-5-11/h6-9,11,14H,1-5,13H2
• InChI Key： TWDXGFYTZRHHCF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 254.10900
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.57000
• LogP: 3.93270

N-Cyclohexyl 4-Aminobenzenesulfonamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on N-Cyclohexyl 4-Aminobenzenesulfonamide

N-Cyclohexyl 4-Aminobenzenesulfonamide (CAS No. 53668-37-4): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

N-Cyclohexyl 4-Aminobenzenesulfonamide, identified by the chemical compound code CAS No. 53668-37-4, represents a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic and industrial domains.

The molecular structure of N-Cyclohexyl 4-Aminobenzenesulfonamide consists of a benzenesulfonamide moiety linked to a cyclohexyl group. This configuration imparts distinct physicochemical properties, making it a versatile candidate for further exploration in drug design and material science. The presence of both an amine and a sulfonamide group enhances its reactivity, enabling diverse chemical modifications that can tailor its biological activity.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of a cyclohexyl group in N-Cyclohexyl 4-Aminobenzenesulfonamide is particularly noteworthy, as it can influence the compound's solubility, metabolic stability, and interaction with biological targets.

One of the most compelling aspects of N-Cyclohexyl 4-Aminobenzenesulfonamide is its potential role in the development of novel therapeutic agents. Researchers have been exploring its efficacy in various preclinical models, particularly in the context of cancer therapy. The sulfonamide moiety is known to interfere with key enzymatic pathways involved in tumor growth and progression. Furthermore, the cyclohexyl group may enhance the compound's ability to cross cell membranes, improving its bioavailability.

Recent studies have highlighted the compound's interaction with specific enzymes and receptors that are overexpressed in certain types of cancer. For instance, research indicates that N-Cyclohexyl 4-Aminobenzenesulfonamide can inhibit the activity of tyrosine kinases, which are crucial for signal transduction pathways that drive cell proliferation. This mechanism suggests that the compound may have therapeutic potential in treating metastatic cancers.

Beyond its applications in oncology, N-Cyclohexyl 4-Aminobenzenesulfonamide has shown promise in other areas of medical research. Its anti-inflammatory properties have been investigated in models of chronic inflammation, where it demonstrates the ability to modulate cytokine production and reduce inflammatory responses. This makes it a candidate for developing treatments for autoimmune diseases and inflammatory disorders.

The synthesis and characterization of N-Cyclohexyl 4-Aminobenzenesulfonamide have also been refined through advanced chemical methodologies. Techniques such as multi-step organic synthesis, coupled with spectroscopic and chromatographic analyses, have enabled researchers to optimize its structure for improved efficacy and reduced toxicity. These advancements underscore the compound's significance as a pharmacological tool.

In industrial applications, N-Cyclohexyl 4-Aminobenzenesulfonamide has found utility as an intermediate in the production of specialty chemicals and fine materials. Its structural features make it suitable for use in polymer synthesis, where it can contribute to the development of novel materials with enhanced mechanical and thermal properties. Additionally, its sulfonamide functionality allows for further derivatization into compounds with specific industrial uses.

The environmental impact of using N-Cyclohexyl 4-Aminobenzenesulfonamide has also been a focus of recent research. Studies have examined its biodegradability and potential effects on aquatic ecosystems. These assessments are crucial for ensuring that its use does not lead to unintended environmental consequences. Efforts are ongoing to develop sustainable synthetic routes that minimize waste and reduce ecological footprints.

In conclusion, N-Cyclohexyl 4-Aminobenzenesulfonamide (CAS No. 53668-37-4) stands out as a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural attributes and diverse biological activities make it a valuable asset in ongoing research efforts aimed at developing new treatments and innovative materials. As scientific understanding continues to evolve, the potential applications of this compound are likely to expand even further.